Cas no 2228091-28-7 (2-amino-4-ethoxypentanoic acid)

• Product Name: 2-amino-4-ethoxypentanoic acid
• CAS No: 2228091-28-7
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 6455862
• PubChem ID: 165790913
• Update Time: 2025-05-20

2-amino-4-ethoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-ethoxypentanoic acid
• EN300-1795735
• 2228091-28-7

• Inchi： 1S/C7H15NO3/c1-3-11-5(2)4-6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key： QPSYJCMFKNWIAT-UHFFFAOYSA-N
• SMILES： O(CC)C(C)CC(C(=O)O)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-4-ethoxypentanoic acid

Introduction to 2-Amino-4-Ethoxypentanoic Acid (CAS No. 2228091-28-7)

2-Amino-4-ethoxypentanoic acid, with the CAS number 2228091-28-7, is a synthetic amino acid that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and chemical synthesis. This compound is characterized by its unique structural features, which include an amino group and an ethoxy substituent on a pentanoic acid backbone. These properties make it a valuable building block for the development of novel peptides and small molecules with diverse biological activities.

The chemical structure of 2-amino-4-ethoxypentanoic acid can be represented as follows: NH₂-CH(CH₃)CH₂CH₂-OCH₂-COOH. The presence of the ethoxy group (OCH₃) imparts specific physicochemical properties to the molecule, such as enhanced solubility in organic solvents and altered hydrophobicity compared to its simpler analogs. These properties are crucial for its use in various synthetic and biological applications.

In the realm of pharmaceutical research, 2-amino-4-ethoxypentanoic acid has shown promise as a precursor for the synthesis of bioactive peptides and small molecules. Recent studies have explored its potential in the development of drugs targeting specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-amino-4-ethoxypentanoic acid as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The biological activity of 2-amino-4-ethoxypentanoic acid has also been investigated in several preclinical studies. One notable study demonstrated that derivatives of this compound exhibit anti-inflammatory properties by modulating the activity of key inflammatory mediators. This finding opens up new avenues for the development of therapeutic agents for conditions such as arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, 2-amino-4-ethoxypentanoic acid has found use in biotechnological processes. Its unique structural features make it suitable for incorporation into peptide libraries used in high-throughput screening assays to identify novel bioactive compounds. The ability to synthesize diverse peptides containing this amino acid can significantly enhance the discovery process for new therapeutic leads.

The synthetic methods for producing 2-amino-4-ethoxypentanoic acid have been optimized over the years to improve yield and purity. Common approaches include multistep reactions involving alkylation, reduction, and esterification steps. Advanced techniques such as chiral catalysis have also been employed to achieve enantioselective synthesis, which is crucial for producing optically pure forms of the compound for pharmaceutical applications.

The safety profile of 2-amino-4-ethoxypentanoic acid is an important consideration in its development and use. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for use in both research and industrial settings. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 2-amino-4-ethoxypentanoic acid (CAS No. 2228091-28-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.